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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boron-dipyrromethene (BODIPY) dyes are a class of fluorescent probes renowned for their

sharp absorption and emission peaks, high fluorescence quantum yields, and excellent

chemical and photostability. The modification of the BODIPY core at the meso-position allows

for the fine-tuning of their photophysical properties and the introduction of various

functionalities. Solid-phase synthesis offers a powerful strategy for the efficient and high-

throughput generation of BODIPY libraries for applications in drug discovery, bioimaging, and

sensor development.

These application notes provide a detailed protocol for the solid-phase synthesis of a BODIPY

dye using 2-ethylbenzaldehyde, leading to a meso-(2-ethylphenyl) substituted fluorophore.

The steric hindrance introduced by the ortho-ethyl group is expected to influence the dye's

photophysical properties, potentially leading to a higher fluorescence quantum yield by

restricting the rotation of the meso-phenyl group.

Experimental Workflow
The solid-phase synthesis of the meso-(2-ethylphenyl) BODIPY dye follows a multi-step

sequence involving the immobilization of a pyrrole building block onto a solid support, followed

by condensation with 2-ethylbenzaldehyde, oxidation, and final complexation with boron

trifluoride. The workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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